Cas no 151464-88-9 (Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro-)

• Product Name: Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro-
• CAS No: 151464-88-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 99528
• PubChem ID: 19388580
• Update Time: 2025-04-18

Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro-
• 1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoroethanone
• Ethanone, 1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro- (9CI)
• DTXSID10598600
• SCHEMBL8740913
• 1-(3,5-Dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoroethan-1-one
• 151464-88-9
• 2-Trifluoroacetyl-3,5-dimethylpyrrole

• Inchi： 1S/C8H8F3NO/c1-4-3-5(2)12-6(4)7(13)8(9,10)11/h3,12H,1-2H3
• InChI Key： RGGSJZHRKGNTKL-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C)C=C(C)N1)=O)(F)F

Computed Properties

• Exact Mass: 191.05584
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones